(E)-2-cyano-N-(4-iodophenyl)-3-(5-phenylfuran-2-yl)acrylamide

• IUPAC Name: (E)-2-cyano-N-(4-iodophenyl)-3-(5-phenylfuran-2-yl)prop-2-enamide
• InChI: InChI=1S/C20H13IN2O2/c21-16-6-8-17(9-7-16)23-20(24)15(13-22)12-18-10-11-19(25-18)14-4-2-1-3-5-14/h1-12H,(H,23,24)/b15-12+
• InChI Key: QZBJMXZEJYRTQP-NTCAYCPXSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(O2)C=C(C#N)C(=O)NC3=CC=C(C=C3)I
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(O2)/C=C(\C#N)/C(=O)NC3=CC=C(C=C3)I
• Molecular Formula: C20H13IN2O2
• Molecular Weight: 440.2 g/mol

Description

(E)-2-cyano-N-(4-iodophenyl)-3-(5-phenylfuran-2-yl)acrylamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields such as medicinal chemistry, biochemistry, and material science. This compound is a derivative of acrylamide and contains a furan ring, a cyano group, and an iodine atom.

Scientific Research Applications

Corrosion Inhibition

Research conducted by Abu-Rayyan et al. (2022) focused on the corrosion inhibition properties of synthetic acrylamide derivatives, including 2-cyano-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)acrylamide (ACR-2) and 2-cyano-N-(4-hydroxyphenyl)-3-phenylacrylamide (ACR-3). These compounds showed effectiveness as corrosion inhibitors for copper in nitric acid solutions, indicating potential applications in protecting metals from corrosion (Abu-Rayyan et al., 2022).

Solar Cell Applications

Kim et al. (2006) developed novel organic sensitizers, including 3-{5-[N,N-bis(9,9-dimethylfluorene-2-yl)phenyl]-thiophene-2-yl}-2-cyano-acrylic acid (JK-1), for use in solar cells. These sensitizers demonstrated high efficiency in converting sunlight to electricity, highlighting their potential in renewable energy technologies (Kim et al., 2006).

Optoelectronic Properties

Research by Qing‐bao Song et al. (2015) on 3-aryl-2-cyano acrylamide derivatives, including 2-cyano-3-(2-methoxyphenyl)-2-propenamide, revealed that these compounds exhibit unique optical properties due to their distinct stacking modes. Such findings suggest potential applications in optoelectronics and fluorescence-based technologies (Qing‐bao Song et al., 2015).

Enantioselective Synthesis

Jimenez et al. (2019) reported the enantioselective synthesis of E-2-cyano-3-(furan-2-yl) acrylamide using marine and terrestrial fungi. This synthesis method, producing compounds with a CN-bearing stereogenic center, has implications for the development of novel pharmaceuticals and chiral compounds (Jimenez et al., 2019).

Crystal Growth and Physicochemical Studies

Gupta et al. (2013) synthesized (E)-2-cyano-3-(3-hydroxyphenyl)acrylamide, studying its crystal growth and physicochemical properties. Such research contributes to a better understanding of the material properties of acrylamides, which could be useful in various scientific and industrial applications (Gupta et al., 2013).